
An In-depth Technical Guide to Methyl 5-
hydroxy-6-methoxypicolinate

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name:
Methyl 5-hydroxy-6-

methoxypicolinate

CAS No.: 1256791-78-2

Cat. No.: B573048

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Foreword
Methyl 5-hydroxy-6-methoxypicolinate, identified by its CAS number 1256791-78-2, is a

substituted pyridine derivative belonging to the hydroxypyridinone class of compounds.[1]

While specific research on this particular molecule is emerging, its structural features suggest a

significant potential in medicinal chemistry and materials science. This guide provides a

comprehensive technical overview, drawing upon established knowledge of related picolinates

and hydroxypyridinones to project the synthesis, properties, and potential applications of this

compound. As a Senior Application Scientist, the insights herein are synthesized to provide

both foundational knowledge and a forward-looking perspective for professionals in drug

development and scientific research.

Introduction: Unveiling a Promising Scaffold
Methyl 5-hydroxy-6-methoxypicolinate is an organic compound with the chemical formula

C₈H₉NO₄.[1] Its core structure is a pyridine ring, a fundamental heterocyclic motif in numerous
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biologically active molecules. The strategic placement of a hydroxyl group at the 5-position and

a methoxy group at the 6-position, along with a methyl ester at the 2-position, creates a unique

electronic and steric environment. This substitution pattern places it within the broader family of

hydroxypyridinones, which are renowned for their metal-chelating properties and diverse

therapeutic applications.[2][3][4][5]

The hydroxypyridinone scaffold is considered a "privileged" structure in medicinal chemistry

due to its ability to form stable complexes with various metal ions, most notably iron (Fe³⁺).[4]

[5] This has led to the development of hydroxypyridinone-based drugs for the treatment of iron

overload diseases.[5] Furthermore, the versatility of this scaffold allows for a wide range of

chemical modifications to fine-tune its biological activity and pharmacokinetic properties.[2]

Key Structural Features and Potential Implications:

Hydroxypyridinone Core: The 5-hydroxy group is crucial for the compound's potential metal-

chelating activity, a key determinant of its likely biological function.

Methoxy Group: The 6-methoxy group can influence the compound's lipophilicity, metabolic

stability, and overall electronic properties, potentially modulating its biological activity and

target engagement.

Methyl Picolinate Moiety: The methyl ester at the 2-position offers a site for further chemical

modification and can influence the compound's solubility and cell permeability.

Physicochemical Properties
A summary of the key physicochemical properties of Methyl 5-hydroxy-6-methoxypicolinate
is presented below. It is important to note that while some data is available, other parameters

may be predicted based on its chemical structure.
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Property Value Source

CAS Number 1256791-78-2 [1]

Molecular Formula C₈H₉NO₄ [1]

Molecular Weight 183.16 g/mol Calculated

PubChem CID 56956227 [1]

MDL Number MFCD18259871 [1]

Proposed Synthetic Pathways
While a specific, detailed synthesis of Methyl 5-hydroxy-6-methoxypicolinate is not

extensively documented in publicly available literature, a plausible and efficient synthetic route

can be proposed based on established methodologies for the synthesis of substituted

picolinates and pyridinones.[6][7][8]

A potential synthetic approach could involve the construction of the substituted pyridine ring

followed by functional group manipulations. One possible strategy is outlined below:

Proposed Retrosynthetic Analysis:

Methyl 5-hydroxy-6-methoxypicolinate

Substituted Pyridine Intermediate

Esterification/Hydroxylation

Acyclic Precursors

Ring Formation
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Caption: A simplified retrosynthetic analysis for Methyl 5-hydroxy-6-methoxypicolinate.

Illustrative Experimental Protocol (Hypothetical):

This protocol is a generalized representation based on similar syntheses and should be

optimized for specific laboratory conditions.

Step 1: Synthesis of a Substituted Pyridine Precursor

A multi-component reaction could be employed, reacting a suitable 1,3-dicarbonyl compound

with an enamine and a nitrogen source, such as ammonium acetate, to form the pyridine ring.

[7] The starting materials would be chosen to already incorporate or allow for the later

introduction of the required substituents.

Step 2: Introduction of the Hydroxyl and Methoxy Groups

If not already present from the initial ring formation, the hydroxyl and methoxy groups could be

introduced through nucleophilic aromatic substitution or other standard aromatic

functionalization reactions on a suitably activated pyridine intermediate.

Step 3: Esterification to Yield the Final Product

The picolinic acid precursor would then be subjected to esterification with methanol under

acidic conditions (e.g., using sulfuric acid as a catalyst) to yield Methyl 5-hydroxy-6-
methoxypicolinate.[9]

Workflow for Proposed Synthesis:
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Caption: Proposed workflow for the synthesis of Methyl 5-hydroxy-6-methoxypicolinate.

Potential Applications and Biological Activity
The structural similarity of Methyl 5-hydroxy-6-methoxypicolinate to other well-studied

hydroxypyridinones provides a strong basis for predicting its potential biological activities and

applications.[2][3][5]
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Primary Areas of Interest:

Iron Chelation Therapy: Given the high affinity of hydroxypyridinones for ferric iron, this

compound could be investigated for its potential in treating iron overload disorders such as

thalassemia and hemochromatosis.[5] The methoxy and methyl ester groups could modulate

its pharmacokinetic profile, potentially offering advantages over existing therapies.

Neurodegenerative Diseases: Dysregulation of metal ion homeostasis is implicated in the

pathology of several neurodegenerative diseases, including Alzheimer's and Parkinson's.[2]

Hydroxypyridinone-based chelators are being explored as therapeutic agents to mitigate

metal-induced oxidative stress in the brain.[2]

Antimicrobial and Antifungal Agents: Iron is an essential nutrient for the growth of many

pathogenic microorganisms.[3] By sequestering iron, hydroxypyridinone derivatives can

exhibit antimicrobial and antifungal activity.[2][3]

Enzyme Inhibition: Some hydroxypyridinones have been shown to inhibit metalloenzymes.[2]

[5] This opens up possibilities for applications in cancer therapy and other diseases where

specific enzymes are overactive.

Diagnostic and Imaging Agents: The strong metal-chelating properties of hydroxypyridinones

make them suitable for developing radiopharmaceuticals for diagnostic imaging (e.g., PET

scans) when complexed with appropriate radioisotopes.[3]

Proposed Mechanism of Action: The Role of Metal
Chelation
The primary proposed mechanism of action for Methyl 5-hydroxy-6-methoxypicolinate is its

ability to act as a chelating agent. The hydroxyl and adjacent ring nitrogen of the

hydroxypyridinone core can form a stable five-membered ring with a metal ion.

Signaling Pathway of Iron Chelation:
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Caption: Proposed mechanism of action via iron chelation.

By binding to excess or misplaced iron, Methyl 5-hydroxy-6-methoxypicolinate could prevent

the participation of iron in the Fenton reaction, which generates highly reactive and damaging

hydroxyl radicals. The resulting iron complex would then be excreted from the body, leading to

a reduction in overall iron burden and a decrease in oxidative stress.

Future Research Directions
To fully elucidate the potential of Methyl 5-hydroxy-6-methoxypicolinate, several key areas

of research should be pursued:

Development and Optimization of a Reliable Synthetic Route: A robust and scalable

synthesis is the first critical step for enabling further research.

In Vitro Characterization of Metal Chelation: Detailed studies are needed to determine the

binding affinity and selectivity of the compound for various biologically relevant metal ions.

Evaluation of Biological Activity: A comprehensive screening of the compound's activity in

relevant in vitro and in vivo models for iron overload, neurodegeneration, and microbial

infections is warranted.

Structure-Activity Relationship (SAR) Studies: Synthesis and evaluation of a library of related

analogs will help to identify the key structural features that contribute to its biological activity
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and to optimize its properties.

Pharmacokinetic and Toxicological Profiling: A thorough assessment of the compound's

absorption, distribution, metabolism, excretion (ADME), and toxicity is essential for its

potential development as a therapeutic agent.

Conclusion
Methyl 5-hydroxy-6-methoxypicolinate stands as a compound of significant interest at the

intersection of synthetic chemistry and drug discovery. While direct experimental data remains

limited, its structural analogy to the well-established class of hydroxypyridinones provides a

strong rationale for its investigation as a metal-chelating agent with potential therapeutic

applications. The insights and proposed research directions outlined in this guide are intended

to serve as a valuable resource for scientists and researchers dedicated to advancing the

frontiers of medicinal chemistry.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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